2-Amino-5,6-dimethyl-4-phenylpyridine-3-carboxamide

• IUPAC Name: 2-amino-5,6-dimethyl-4-phenylpyridine-3-carboxamide
• InChI: InChI=1S/C14H15N3O/c1-8-9(2)17-13(15)12(14(16)18)11(8)10-6-4-3-5-7-10/h3-7H,1-2H3,(H2,15,17)(H2,16,18)
• InChI Key: DSGTXRTUXYLXCR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=C(C(=C1C2=CC=CC=C2)C(=O)N)N)C
• Molecular Formula: C14H15N3O
• Molecular Weight: 241.29 g/mol

Description

2-Amino-5,6-dimethyl-4-phenylpyridine-3-carboxamide, also known as DMAPP, is a synthetic organic compound that has been used in a variety of scientific applications. It is a white crystalline solid that is insoluble in water and has a melting point of 140-141°C. DMAPP is a versatile compound that has been used in a range of chemical reactions, including the synthesis of drugs, the synthesis of polymers, and the production of materials for medical and industrial applications.

Scientific Research Applications

Potential Antitumor Agents

Research has explored derivatives of N-[2-(dimethylamino)ethyl]-9-aminoacridine-4-carboxamide, highlighting their physicochemical properties and biological activities, particularly their in vivo antitumor activity against solid tumors and leukemia, through mechanisms like DNA intercalation and cytotoxicity towards tumor cells. Compounds with specific substituents showed promising antitumor activity, suggesting their potential as antitumor agents (Denny et al., 1987).

Synthesis of Functionalized Amino Acid Derivatives

A study on the synthesis of functionalized amino acid derivatives aimed at designing new anticancer agents reported compounds with significant cytotoxicity against human cancer cell lines, offering insights into their use in cancer treatment (Kumar et al., 2009).

Non-linear Optical (NLO) and Molecular Docking Studies

Water-mediated synthesis of related compounds was investigated for their NLO properties and potential anticancer activity, emphasizing their synthesis technique and the exploration of their interaction with biological targets, thus contributing to the development of new anticancer strategies (Jayarajan et al., 2019).

Systemic Fungicides and Structural Analogs

The synthesis and evaluation of systemic fungicide analogs, which include studies on the removal of amino groups from aminopyrazoles and their structural characterization, indicate the role of these compounds in the development of fungicidal agents (Huppatz, 1983).

DNA-binding Anti-cancer Drugs

Investigations into the molecular structures of related anti-cancer agents and their interaction with DNA through models and computer simulations provide insights into their potential mechanisms of action, particularly in the context of DNA-binding and the implications for cancer therapy (Hudson et al., 1987).